N-cyclopropyl-2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-cyclopropyl-2-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C16H21Cl2N3O/c17-14-4-1-12(9-15(14)18)10-20-5-7-21(8-6-20)11-16(22)19-13-2-3-13/h1,4,9,13H,2-3,5-8,10-11H2,(H,19,22)
• InChI Key: PLUYOVRCUZENIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2CCN(CC2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H21Cl2N3O
• Molecular Weight: 342.3 g/mol

Description

N-cyclopropyl-2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. It is commonly referred to as DCPA and belongs to the class of piperazine derivatives. DCPA has shown promising results in various studies and has the potential to be used as a therapeutic agent for several diseases.

Mechanism of Action

The exact mechanism of action of DCPA is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. DCPA has also been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and inflammation.
Biochemical and Physiological Effects:
DCPA has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. DCPA has also been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCPA in lab experiments is its high purity and stability. DCPA has been synthesized using optimized methods to ensure high yield and purity of the product. However, one of the limitations of using DCPA in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on DCPA. One of the potential applications of DCPA is in the treatment of psychiatric disorders such as schizophrenia and depression. Further studies are needed to understand the exact mechanism of action of DCPA and its potential therapeutic applications. Additionally, studies are needed to investigate the pharmacokinetics and pharmacodynamics of DCPA in humans to determine its safety and efficacy.

Synthesis Methods

The synthesis of DCPA involves the reaction of 3,4-dichlorobenzylamine with cyclopropylamine followed by the reaction of the resulting product with 2-chloroacetyl chloride. The final product is obtained after purification and isolation steps. The synthesis of DCPA has been optimized to ensure high yield and purity of the product.

Scientific Research Applications

DCPA has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. DCPA has also been studied for its potential use in the treatment of neuropathic pain and inflammation. It has been shown to reduce pain and inflammation in animal models without causing any significant side effects.